Cas no 221528-24-1 (2,4-Dibromo-5-fluorobenzamide)

2,4-Dibromo-5-fluorobenzamide is a halogenated benzamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring bromine and fluorine substituents, enhances reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. The compound’s stability under standard conditions and well-defined purity profile ensure consistent performance in cross-coupling reactions and other transformations. Its utility extends to the development of bioactive molecules, particularly in the synthesis of fluorinated compounds. The presence of multiple halogens offers versatility for further functionalization, catering to diverse research needs. Proper handling and storage are recommended to maintain its integrity.

2,4-Dibromo-5-fluorobenzamide structure

Product Name:2,4-Dibromo-5-fluorobenzamide

CAS No:221528-24-1

MF:C₇H₄Br₂FNO

MW:296.92

CID:5076665

Update Time:2025-11-01

2,4-Dibromo-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, 2,4-dibromo-5-fluoro-
- 2,4-Dibromo-5-fluorobenzamide
- Inchi： 1S/C7H4Br2FNO/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2H,(H2,11,12)
- InChI Key： RVHKYIIFDFSYCP-UHFFFAOYSA-N
- SMILES： C(N)(=O)C1=CC(F)=C(Br)C=C1Br

2,4-Dibromo-5-fluorobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D625125-100mg	2,4-Dibromo-5-fluorobenzamide	221528-24-1		100mg	$224.00	2023-05-18
TRC	D625125-500mg	2,4-Dibromo-5-fluorobenzamide	221528-24-1		500mg	$994.00	2023-05-18
TRC	D625125-1g	2,4-Dibromo-5-fluorobenzamide	221528-24-1		1g	$ 1800.00	2023-09-07
TRC	D625125-1000mg	2,4-Dibromo-5-fluorobenzamide	221528-24-1		1g	$1745.00	2023-05-18
Aaron	AR01PRGW-250mg	Benzamide, 2,4-dibromo-5-fluoro-	221528-24-1	95%	250mg	$587.00	2025-02-12
Aaron	AR01PRGW-500mg	Benzamide, 2,4-dibromo-5-fluoro-	221528-24-1	95%	500mg	$667.00	2025-02-12

2,4-Dibromo-5-fluorobenzamide Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-Dibromo-5-fluorobenzamide

Comprehensive Overview of 2,4-Dibromo-5-fluorobenzamide (CAS No. 221528-24-1)

2,4-Dibromo-5-fluorobenzamide (CAS No. 221528-24-1) is a halogenated aromatic compound with significant applications in pharmaceutical and agrochemical research. Its molecular structure, featuring bromine and fluorine substituents, makes it a valuable intermediate in synthetic chemistry. Researchers frequently explore its reactivity in cross-coupling reactions and amide bond formation, aligning with trends in sustainable chemistry and green synthesis.

The compound’s unique electronic properties due to halogen interactions have garnered attention in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in catalysis and material science, addressing user queries like "halogenated benzamides in medicinal chemistry" or "CAS 221528-24-1 applications." Its stability under varied conditions also makes it a candidate for high-throughput screening libraries.

From an industrial perspective, 2,4-Dibromo-5-fluorobenzamide is synthesized via palladium-catalyzed reactions or nucleophilic substitution, methods often searched in organic synthesis forums. Environmental considerations drive interest in its biodegradability and eco-friendly alternatives, reflecting broader concerns about green chemistry. Analytical techniques like HPLC and NMR are critical for purity assessment, a topic frequently queried by quality control professionals.

In academia, this compound serves as a model for teaching electrophilic aromatic substitution mechanisms. Its spectroscopic data (e.g., IR, mass spectra) are widely documented, aiding researchers troubleshooting synthesis protocols. Discussions on platforms like ResearchGate often cite its role in heterocyclic chemistry, addressing niche searches such as "fluorobenzamide derivatives in crop protection."

Future directions include exploring 2,4-Dibromo-5-fluorobenzamide in photopharmacology, where light-activated drugs are a hot topic. Its compatibility with click chemistry platforms also opens avenues for bioconjugation studies. As demand for tailored organic building blocks grows, this compound’s versatility ensures sustained relevance in both industrial and academic settings.